molecular formula C25H21BrFN5O2S B6488024 5-[(4-bromophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol CAS No. 887221-37-6

5-[(4-bromophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

Cat. No. B6488024
CAS RN: 887221-37-6
M. Wt: 554.4 g/mol
InChI Key: ZSFREYZMUWSMHM-UHFFFAOYSA-N
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Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common structural motif found in many pharmaceuticals due to its ability to modulate the pharmacokinetic properties of a drug substance . The compound also contains a triazole and a thiazole ring, which are heterocyclic compounds often found in various biologically active compounds .

Scientific Research Applications

Antiviral Activity

Compounds with a similar structure have shown potential as antiviral agents . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents .

Anti-inflammatory Activity

Indole derivatives, which share some structural similarities with the compound , have demonstrated anti-inflammatory activities . For example, chalcones of indole were found to be effective against carrageenan-induced edema in albino rats .

Anticancer Activity

Indole derivatives have shown various biological activities, including anticancer properties . This suggests that the compound could potentially have similar applications.

Antimicrobial Activity

Indole derivatives have also been found to possess antimicrobial properties . This suggests that the compound could potentially be used in the development of new antimicrobial agents.

Antidiabetic Activity

Indole derivatives have shown potential in the treatment of diabetes . This suggests that the compound could potentially be used in the development of new antidiabetic drugs.

Neurological Disorders

Piperazine, a structural component of the compound , is found in potential treatments for Parkinson’s and Alzheimer’s disease . This suggests that the compound could potentially be used in the development of new treatments for neurological disorders.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many piperazine derivatives are used as antipsychotics, antihistamines, or antidepressants . The presence of the triazole and thiazole rings could also confer various biological activities.

properties

IUPAC Name

5-[(4-bromophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H21BrFN5O2S/c26-17-5-3-16(4-6-17)21(31-13-11-30(12-14-31)19-9-7-18(27)8-10-19)22-24(33)32-25(35-22)28-23(29-32)20-2-1-15-34-20/h1-10,15,21,33H,11-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZSFREYZMUWSMHM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=C(C=C3)Br)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H21BrFN5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

554.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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